Cas no 1252686-51-3 (1-Propanone, 1-[(4R)-4-(1-methylethyl)-2-thioxo-3-oxazolidinyl]-)

1-Propanone, 1-[(4R)-4-(1-methylethyl)-2-thioxo-3-oxazolidinyl]- structure
1252686-51-3 structure
Product Name:1-Propanone, 1-[(4R)-4-(1-methylethyl)-2-thioxo-3-oxazolidinyl]-
CAS No:1252686-51-3
MF:C9H15NO2S
MW:201.28590130806
CID:2358068
PubChem ID:34174818
Update Time:2024-11-02

1-Propanone, 1-[(4R)-4-(1-methylethyl)-2-thioxo-3-oxazolidinyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-[(4R)-4-(1-Methylethyl)-2-thioxo-3-oxazolidinyl]-1-propanone
    • 1-Propanone, 1-[(4R)-4-(1-methylethyl)-2-thioxo-3-oxazolidinyl]-
    • 1-[(4R)-4-(1-Methylethyl)-2-thioxo-3-oxazolidinyl]-
    • (R)-1-(4-Isopropyl-2-thioxooxazolidin-3-yl)propan-1-one
    • 1-[(4R)-4-propan-2-yl-2-sulfanylidene-1,3-oxazolidin-3-yl]propan-1-one
    • AS-80091
    • 1-[(4R)-4-isopropyl-2-sulfanylidene-1,3-oxazolidin-3-yl]propan-1-one
    • E81170
    • 1-[(4R)-4-(propan-2-yl)-2-sulfanylidene-1,3-oxazolidin-3-yl]propan-1-one
    • 1252686-51-3
    • CS-0097433
    • Inchi: 1S/C9H15NO2S/c1-4-8(11)10-7(6(2)3)5-12-9(10)13/h6-7H,4-5H2,1-3H3/t7-/m0/s1
    • InChI Key: FIEFJRBGCDTCBC-ZETCQYMHSA-N
    • SMILES: S=C1N(C(CC)=O)[C@@H](CO1)C(C)C

Computed Properties

  • Exact Mass: 201.08234989g/mol
  • Monoisotopic Mass: 201.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.6

1-Propanone, 1-[(4R)-4-(1-methylethyl)-2-thioxo-3-oxazolidinyl]- Pricemore >>

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